Cas no 35752-46-6 (Acetic acid, phosphono-, 1-ethyl ester)

• Product Name: Acetic acid, phosphono-, 1-ethyl ester
• CAS No: 35752-46-6
• MF: C₄H₉O₅P
• MW: 168.085022687912
• CID: 292533
• PubChem ID: 3614325
• Update Time: 2025-04-19

Acetic acid, phosphono-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, phosphono-, 1-ethyl ester
• (2-ethoxy-2-oxoethyl)phosphonic acid
• ethyl 2-phosphonoacetate
• A841802
• AKOS006372196
• 35752-46-6
• DTXSID20394276
• ethyl phosphono-acetate
• FSJPQPQXDUGPFV-UHFFFAOYSA-N
• ethyl phosphonoacetate
• SCHEMBL435620
• (2-ethoxy-2-oxidanylidene-ethyl)phosphonic acid

• Inchi： 1S/C4H9O5P/c1-2-9-4(5)3-10(6,7)8/h2-3H2,1H3,(H2,6,7,8)
• InChI Key： FSJPQPQXDUGPFV-UHFFFAOYSA-N
• SMILES： P(CC(=O)OCC)(=O)(O)O

Computed Properties

• Exact Mass: 168.01877
• Monoisotopic Mass: 168.01876038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83